Cas no 1203798-80-4 (3-(3-Fluorophenyl)azetidine)

• Product Name: 3-(3-Fluorophenyl)azetidine
• CAS No: 1203798-80-4
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD20528820
• CID: 1062007
• PubChem ID: 55250940
• Update Time: 2025-10-30

3-(3-Fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)azetidine
• DTXSID70716929
• DB-261674
• SB50815
• EN300-90857
• CS-0442380
• AS-42598
• 1203798-80-4
• GS0532
• SCHEMBL20757695
• MFCD20528820
• SY267172
• AKOS017398279
• A934419

• MDL： MFCD20528820
• Inchi： 1S/C9H10FN/c10-9-3-1-2-7(4-9)8-5-11-6-8/h1-4,8,11H,5-6H2
• InChI Key： ZXSOUXUQIJCRTE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CNC1

Computed Properties

• Exact Mass: 151.08000
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.84130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3-Fluorophenyl)azetidine

Comprehensive Overview of 3-(3-Fluorophenyl)azetidine (CAS No. 1203798-80-4): Properties, Applications, and Research Insights

3-(3-Fluorophenyl)azetidine (CAS No. 1203798-80-4) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's azetidine ring and 3-fluorophenyl moiety contribute to its versatility in drug discovery, particularly in the design of kinase inhibitors and GPCR-targeted therapies. Recent studies highlight its potential as a bioisostere for saturated heterocycles, addressing challenges in metabolic stability and selectivity.

The growing demand for fluorinated building blocks in medicinal chemistry has positioned 3-(3-Fluorophenyl)azetidine as a valuable intermediate. Researchers frequently search for "fluorophenyl azetidine synthesis" or "CAS 1203798-80-4 suppliers," reflecting its commercial relevance. Its logP value (predicted ~2.1) and hydrogen bond acceptors (2) make it particularly interesting for optimizing CNS permeability—a hot topic in neurodegenerative disease research.

In material science, the compound's rigid bicyclic structure shows promise for developing liquid crystal materials with improved thermal stability. Patent analyses reveal increasing applications in OLED technologies, where its fluorine substitution pattern enhances electron transport properties. This aligns with industry searches for "high-performance electronic materials 2024" and "fluorine in optoelectronics."

Synthetic methodologies for 1203798-80-4 typically involve Pd-catalyzed cross-coupling or reductive amination strategies. Recent advances in continuous flow chemistry have improved yields (>85%) while addressing safety concerns associated with traditional batch processes—a response to the pharmaceutical industry's focus on "green chemistry solutions." Analytical characterization commonly employs LC-MS purity verification (typically >98%) and 19F NMR for structural confirmation.

The compound's conformational restriction offers distinct advantages in molecular design, as evidenced by its inclusion in several clinical candidates targeting inflammatory pathways. Database mining shows particular interest in its potential for TLR4 modulation—a trending area in immunotherapy research. These applications correlate with frequent queries about "small molecule immunomodulators" and "next-generation anti-inflammatory drugs."

Regulatory considerations for 3-(3-Fluorophenyl)azetidine emphasize proper handling protocols rather than restricted status, making it accessible for research purposes. Storage recommendations typically specify argon atmosphere protection at -20°C to prevent degradation—information highly sought after in "lab chemical storage best practices" searches. Its stability profile (typically >24 months when properly stored) supports its utility as a long-term research reagent.

Emerging applications in proteolysis targeting chimeras (PROTACs) have further expanded interest in this scaffold. The fluorine atom's ability to modulate protein-ligand interactions makes it valuable for designing ternary complex stabilizers—a cutting-edge area in targeted protein degradation. This connects with trending searches about "PROTAC linker chemistry" and "fluorine in drug design 2024."

Commercial availability of CAS 1203798-80-4 has increased significantly, with current market prices ranging $120-$180/g for research quantities. Quality specifications now commonly include genotoxic impurity testing (<0.1 ppm), reflecting evolving industry standards. These developments address frequent purchaser inquiries about "pharma-grade azetidines" and "GMP-like intermediates."